Cas no 66067-31-0 (Tomentellin)

• Product Name: Tomentellin
• CAS No: 66067-31-0
• Molecular Formula: C₁₉H₂₄O₅
• Molecular Weight: 332.39086
• CID: 2018466
• PubChem ID: 53439722

Tomentellin Properties

Names and Identifiers

• Tomentellin
• (3,7-dimethyl-5-oxoocta-2,6-dienyl) 3,4-dimethoxybenzoate
• 3,4-Dimethoxybenzoic acid [3,7-dimethyl-5-oxo-2,6-octadienyl] ester
• 3,7-Dimethyl-5-oxoocta-2,6-dien-1-yl 3,4-dimethoxybenzoate
• 66067-31-0
• DTXSID40702117
• DTXCID40652865
• 3,7-Dimethyl-5-oxoocta-2,6-dien-1-yl 3,4-dimethoxybenzoic acid

• InChIKey： SCMSOXISMWKAIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H24O5/c1-13(2)10-16(20)11-14(3)8-9-24-19(21)15-6-7-17(22-4)18(12-15)23-5/h6-8,10,12H,9,11H2,1-5H3
• SMILES： CC(=CC(=O)CC(=CCOC(=O)C1=CC(=C(C=C1)OC)OC)C)C

Computed Properties

• Exact Mass: 332.16237386g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 332.16237386g/mol
• Heavy Atom Count: 24
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives